molecular formula C14H13N3O5 B5652693 N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinyl)-1,3-benzodioxole-5-carboxamide

N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinyl)-1,3-benzodioxole-5-carboxamide

Cat. No. B5652693
M. Wt: 303.27 g/mol
InChI Key: OVQMMRLLQGDWGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions that yield novel heterocyclic compounds. For example, compounds with somewhat similar structures have been synthesized from reactions involving key precursors like visnagenone–ethylacetate or khellinone–ethylacetate with amino compounds in specific solvents, leading to a variety of heterocyclic compounds with potential anti-inflammatory and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These syntheses showcase the complexity and the innovative approaches taken to create compounds with desired properties and activities.

Molecular Structure Analysis

The molecular structure of compounds closely related to the one has been elucidated through various analytical techniques, including X-ray diffraction studies. These studies provide detailed insights into the conformational features and the three-dimensional arrangement of atoms within the molecule, which are crucial for understanding the compound's chemical behavior and interaction with other molecules (Gurskaya, Zavodnik, & Shutalev, 2003).

Chemical Reactions and Properties

The chemical reactivity of such compounds includes their ability to undergo further chemical transformations, leading to a wide range of derivatives with varying properties. For instance, N-hydroxyamide-containing heterocycles have shown to react with benzyl chloroformate in the presence of pyridine, yielding new compounds under mild conditions, indicating the versatility and reactivity of these molecular frameworks (Katoh, Kondoh, & Ohkanda, 1996).

properties

IUPAC Name

N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-1,3-benzodioxole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13N3O5/c1-16-11(6-12(18)17(2)14(16)20)15-13(19)8-3-4-9-10(5-8)22-7-21-9/h3-6H,7H2,1-2H3,(H,15,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OVQMMRLLQGDWGA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=CC(=O)N(C1=O)C)NC(=O)C2=CC3=C(C=C2)OCO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

303.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2H-1,3-benzodioxole-5-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.